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Compound of Interest

Compound Name: Hexacarbonyltungsten

Cat. No.: B083919 Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with detailed protocols, troubleshooting advice, and frequently asked questions

(FAQs) for the purification of commercial Hexacarbonyltungsten (W(CO)₆) by sublimation.

Experimental Protocol: Vacuum Sublimation of
Hexacarbonyltungsten
This protocol details the purification of commercial-grade Hexacarbonyltungsten using a

standard laboratory vacuum sublimation apparatus.

1. Pre-Sublimation Preparation:

Initial Sample Preparation: If the commercial Hexacarbonyltungsten is in large chunks,

gently crush it into a fine powder using a mortar and pestle in a fume hood. This increases

the surface area for more efficient sublimation.

Drying the Sample: Ensure the powdered sample is completely dry. Any residual solvent can

interfere with the vacuum and condense on the cold finger, potentially washing away the

purified crystals. If necessary, dry the sample under a gentle stream of inert gas (e.g.,

nitrogen or argon) or in a desiccator.

2. Apparatus Setup:
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Assembly: Assemble the sublimation apparatus, which typically consists of a lower flask to

hold the crude material and an upper section with a cold finger (a condenser). Ensure all

ground glass joints are clean and lightly greased with a suitable vacuum grease.

Sample Loading: Place the powdered, dry Hexacarbonyltungsten into the bottom of the

sublimation flask.

Connecting to Vacuum: Use thick-walled tubing to connect the sidearm of the sublimation

apparatus to a vacuum trap, which is then connected to a high-vacuum pump. The trap,

cooled with a cold bath (e.g., dry ice/acetone or liquid nitrogen), is crucial to prevent any

sublimed product or volatile impurities from reaching the pump.

Coolant Connection: Connect the inlet and outlet of the cold finger to a circulating coolant

source. The coolant should enter at the lower inlet and exit from the upper outlet.

3. Sublimation Procedure:

Evacuation: Begin evacuating the system. A good vacuum is essential for sublimation at a

lower temperature, minimizing the risk of thermal decomposition. The system should be free

of leaks.

Cooling the Cold Finger: Once a stable vacuum is achieved, start the flow of coolant through

the cold finger. It is important to apply the vacuum before cooling to prevent atmospheric

moisture from condensing on the cold finger.

Heating the Sample: Gently heat the bottom of the sublimation flask using a heating mantle,

oil bath, or sand bath. The temperature should be raised gradually.

Monitoring the Sublimation: Sublimation should begin as the temperature increases. Fine,

white crystals of purified Hexacarbonyltungsten will start to deposit on the cold surface of

the condenser. Monitor the process to ensure the temperature is optimal for a steady

sublimation rate without causing decomposition (indicated by darkening of the crude

material).

Completion: The sublimation is complete when no more solid is observed subliming from the

bottom flask, and a significant amount of crystalline product has been collected on the cold

finger.
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4. Product Recovery:

Cooling Down: Turn off the heater and allow the apparatus to cool to room temperature while

still under vacuum.

Venting the System: Slowly and carefully vent the system with an inert gas like nitrogen or

argon. Abruptly introducing air can dislodge the purified crystals from the cold finger.

Disassembly and Collection: Once at atmospheric pressure, carefully disassemble the

apparatus. The purified Hexacarbonyltungsten crystals can be scraped from the cold finger

onto a clean, dry surface within a fume hood.

Data Presentation: Physical Properties and
Sublimation Conditions
The following tables summarize key quantitative data for Hexacarbonyltungsten relevant to its

purification by sublimation.

Table 1: Physical and Chemical Properties of Hexacarbonyltungsten

Property Value

Molecular Formula W(CO)₆

Molar Mass 351.90 g/mol

Appearance White crystalline solid

Density 2.65 g/cm³

Melting Point 150 °C (decomposes)[1]

Boiling Point 175 °C[2]

Solubility
Insoluble in water; soluble in non-polar organic

solvents.

Table 2: Vapor Pressure and Enthalpy of Sublimation of Hexacarbonyltungsten
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Temperature (K)
Vapor Pressure
(mmHg)

Enthalpy of
Sublimation
(ΔsubH) (kJ/mol)

Reference

293.15 (20 °C) 0.076 (0.1 torr) - [2]

340.15 (67 °C) 1.2 - [1]

276 - 77.7 [3]

338 - 423 - 74.9 ± 1.3 [3]

348 - 74.4 [3]

Mandatory Visualizations
Diagram 1: Experimental Workflow for Sublimation of Hexacarbonyltungsten
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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